3-(acetylamino)-4-methoxy-N-phenylbenzamide
Overview
Description
3-(acetylamino)-4-methoxy-N-phenylbenzamide, also known as N-(4-methoxyphenyl)-3-(acetamido)benzamide, is a chemical compound with potential applications in scientific research. It is a white to off-white powder with a molecular formula of C16H16N2O3 and a molecular weight of 284.31 g/mol. This compound has been synthesized and studied for its potential pharmacological properties.
Mechanism of Action
The mechanism of action of 3-(acetylamino)-4-methoxy-3-(acetylamino)-4-methoxy-N-phenylbenzamidephenylbenzamide as a carbonic anhydrase inhibitor involves binding to the active site of the enzyme and preventing the conversion of carbon dioxide and water to bicarbonate and protons. This inhibition leads to a decrease in the production of bicarbonate and an increase in the concentration of carbon dioxide and protons. This change in pH can affect the function of various physiological processes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(acetylamino)-4-methoxy-3-(acetylamino)-4-methoxy-N-phenylbenzamidephenylbenzamide are primarily related to its inhibition of carbonic anhydrase. This inhibition can affect the pH of various physiological processes in the body, including the respiratory system, the digestive system, and the renal system. Additionally, this compound has been shown to have potential anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(acetylamino)-4-methoxy-3-(acetylamino)-4-methoxy-N-phenylbenzamidephenylbenzamide in lab experiments is its potential as a carbonic anhydrase inhibitor. This property can be useful in studying the role of carbonic anhydrase in various physiological processes and diseases. However, one limitation of using this compound is its low yield in the synthesis process, which can make it difficult to obtain in large quantities for experiments.
Future Directions
There are several potential future directions for research involving 3-(acetylamino)-4-methoxy-3-(acetylamino)-4-methoxy-N-phenylbenzamidephenylbenzamide. One area of research is the development of more efficient synthesis methods to increase the yield of the compound. Additionally, further studies are needed to explore the potential therapeutic applications of this compound as a carbonic anhydrase inhibitor in the treatment of various diseases. Finally, the potential anti-inflammatory and anti-cancer properties of this compound warrant further investigation.
Scientific Research Applications
3-(acetylamino)-4-methoxy-3-(acetylamino)-4-methoxy-N-phenylbenzamidephenylbenzamide has been studied for its potential applications in scientific research. One of the main areas of research is its potential as an inhibitor of the enzyme carbonic anhydrase. Carbonic anhydrase is an enzyme that catalyzes the reversible conversion of carbon dioxide and water to bicarbonate and protons. Inhibition of this enzyme has been shown to have potential therapeutic applications in the treatment of glaucoma, epilepsy, and cancer.
properties
IUPAC Name |
3-acetamido-4-methoxy-N-phenylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O3/c1-11(19)17-14-10-12(8-9-15(14)21-2)16(20)18-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKKCSRAWVONYNE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(acetylamino)-4-methoxy-N-phenylbenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.